[1,3'-Biazetidin]-3-ol di2,2,2-trifluoroacetate

• IUPAC Name: 1-(azetidin-3-yl)azetidin-3-ol;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C6H12N2O.2C2HF3O2/c9-6-3-8(4-6)5-1-7-2-5;2*3-2(4,5)1(6)7/h5-7,9H,1-4H2;2*(H,6,7)
• InChI Key: YKRDQFGYVQFFNL-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1)N2CC(C2)O.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O
• Molecular Formula: C10H14F6N2O5
• Molecular Weight: 356.22 g/mol
• CAS RN: 2229570-36-7

Description

Trifluoroacetate is a salt or ester of trifluoroacetic acid. Trifluoroacetic acid is a strong organic acid with high volatility and limited industrial uses as a solvent and as an intermediate in the synthesis of agrochemicals and pharmaceuticals.

Synthesis Analysis

Trifluoroacetic acid (TFA) is commonly used in the manufacturing process to release synthesized peptides from solid-phase resins. TFA is manufactured using acetate and fluoride as precursors, and residual levels of these compounds may be present whenever TFA is used.

Molecular Structure Analysis

The molecular structure of trifluoroacetate has been determined in the gas-phase from electron-diffraction data supplemented by ab initio (MP2) and DFT calculations.

Chemical Reactions Analysis

Trifluoroacetic acid is commonly used in the manufacturing process to release synthesized peptides from solid-phase resins. TFA or acetate is also used during reversed-phase HPLC purification of peptides.

Physical And Chemical Properties Analysis

Trifluoroacetic acid is a strong organic acid with high volatility. It is miscible with water and its low octanol/water partition coefficient indicates no potential to bioaccumulate.

Scientific Research Applications

Synthetic Scaffolds and Intermediates

Bicyclic azetidin-3-ones, closely related to the query compound, have been identified as stable intermediates for the synthesis of highly substituted azetidines. These scaffolds, derived from carbohydrate sources, offer a platform for the synthesis of complex azetidines, illustrating their utility in organic synthesis (Martínez & Fleet, 2014). Similarly, the use of trifluoroacetyl groups as protective groups during the synthesis of energetic compounds containing nitramine and/or nitrate ester groups demonstrates the versatility of trifluoroacetate derivatives in synthetic chemistry (Bellamy et al., 2007).

Medicinal Chemistry Applications

1,2,3-Triazole derivatives, which can be synthesized from azetidin-3-ones or related compounds, have shown a wide range of biological activities. These include antimicrobial, antiviral, and antitumor effects, demonstrating the potential of these compounds in drug discovery and development (Bonandi et al., 2017). Furthermore, triazolopyrimidines, another class of compounds that can be derived from azetidinones, have been identified as anticancer agents with a unique mechanism of tubulin inhibition, underscoring the therapeutic potential of these scaffolds (Zhang et al., 2007).

Mechanism of Action

While specific information on the mechanism of action for “[1,3’-Biazetidin]-3-ol di2,2,2-trifluoroacetate” is not available, it’s worth noting that trifluoroacetate is a weak peroxisome proliferator in rats.

Safety and Hazards

Trifluoroacetate may result in human exposures. The potential of TFA to induce acute toxicity is very low and oral repeated dose studies in rats have identified the liver as the target organ with mild liver hypertrophy as the lead effect.

Future Directions

While specific future directions for “[1,3’-Biazetidin]-3-ol di2,2,2-trifluoroacetate” are not available, the study of trifluoroacetate and its derivatives continues to be an active area of research due to its various applications in the synthesis of pharmaceuticals and agrochemicals.